Cas no 1049469-74-0 (4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide
• CAS No: 1049469-74-0
• MF: C₂₂H₃₀N₄O₄S
• MW: 446.563004016876
• CID: 6567125
• Update Time: 2025-08-05

4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide
• 4-(dimethylsulfamoyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-

• Inchi： 1S/C22H30N4O4S/c1-24(2)31(28,29)19-10-8-18(9-11-19)22(27)23-12-13-25-14-16-26(17-15-25)20-6-4-5-7-21(20)30-3/h4-11H,12-17H2,1-3H3,(H,23,27)
• InChI Key： CXSSGKUJUSQJDS-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2OC)CC1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Additional information on 4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

Compound CAS No. 1049469-74-0: 4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

The compound with CAS No. 1049469-74-0, known as 4-(dimethylsulfamoyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structure and Synthesis: The molecule consists of a benzamide core substituted with a dimethylsulfamoyl group at the para position. The side chain attached to the nitrogen atom of the benzamide group includes a piperazine ring, which is further substituted with a methoxyphenyl group. This complex structure was synthesized through a multi-step process involving advanced organic synthesis techniques, including nucleophilic substitution and coupling reactions. The synthesis pathway was optimized to achieve high yields and purity, ensuring its suitability for biological testing.

Biological Activity: Recent studies have highlighted the antimicrobial activity of this compound, particularly against gram-positive bacteria. The presence of the piperazine ring and methoxyphenyl substituent contributes to its ability to disrupt bacterial cell membranes, making it a potential candidate for antibiotic development. Additionally, preliminary assays have shown moderate anti-inflammatory properties, suggesting its potential application in treating inflammatory diseases.

Pharmacokinetic Profile: In vivo studies conducted on animal models have revealed favorable pharmacokinetic properties. The compound exhibits good oral bioavailability and moderate plasma half-life, indicating its suitability for systemic administration. Furthermore, its metabolic stability has been evaluated, showing minimal conversion into reactive intermediates, which reduces the risk of toxicity.

Therapeutic Applications: Given its unique combination of antimicrobial and anti-inflammatory activities, this compound holds promise in several therapeutic areas. It could serve as a novel agent in the treatment of infections caused by drug-resistant bacteria, addressing the growing challenge of antibiotic resistance. Additionally, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease.

Recent Research Advances: Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with key bacterial enzymes, further validating its potential as an antimicrobial agent. Moreover, ongoing clinical trials are evaluating its safety and efficacy in human subjects, paving the way for potential FDA approval.

Conclusion: The compound CAS No. 1049469-74-0 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic profile and expanding its therapeutic applications, this molecule has the potential to make a substantial impact in the field of drug discovery.